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The table below summarizes the identified hazards of Digallic Acid according to the Globally Harmonized

System (GHS) [1].

Hazard Aspect Classification & Statements

GHS
Classification

Acute toxicity (Oral, Category 4), Aquatic toxicity (Acute Category 1, Chronic
Category 1)

| Hazard Statements | H302: Harmful if swallowed. H410: Very toxic to aquatic life with long-lasting

effects. | | Precautionary Measures | P264: Wash skin thoroughly after handling. P270: Do not eat, drink or

smoke when using this product. P273: Avoid release to the environment. P301+P312: IF SWALLOWED:

Call a poison center or doctor if you feel unwell. P330: Rinse mouth. P391: Collect spillage. P501: Dispose

of contents/container to an approved waste disposal plant. |

General Solvent Toxicity & Safer Alternatives

For general solvent use, understanding toxicity drivers and alternatives is crucial for lab safety.

Toxicity Mechanism: Many organic solvents are amphiphilic and can penetrate the epithelium and
the blood-brain barrier, posing neurotoxicity risks at high exposure levels [2]. The lipid solubility of a

solvent, often indicated by its octanol-water partition coefficient, is a key factor in its toxicity; higher
lipid solubility generally leads to greater passive transport into cells and increased potential for

adverse effects like anesthesia [2].
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Safer Alternative Solvents: There is a growing shift towards bio-based, non-toxic solvents to reduce

health risks and environmental impact. These alternatives are designed to be biodegradable, have
low volatility (minimizing inhalation risks), and be non-flammable [3]. Examples include [3]:

Ethyl Levulinate: A plant-based ester with high boiling point, low vapor pressure, and is non-
flammable.

Butyl Levulinate: Similar to ethyl levulinate but with even lower volatility, making it effective for
dissolving greases and resins.

Levulinate Ketals: A subgroup of bio-solvents like CLEAN300 and NEW320 that are
biodegradable, non-flammable, and non-toxic to aquatic life.

Experimental Data on Digallic Acid's Biological Activity

Research has investigated the anti-cancer potential of digallic acid, revealing its mechanism of action, as

summarized below [4].

Experimental
Aspect

Details & Findings

Source &
Extraction

Purified from the fruits of Pistacia lentiscus L. via an ethyl acetate fraction of a

boiled aqueous extract, followed by multiple chromatographic purification steps [4].

Cell Line Tested Human lymphoblastoid TK6 cells (p53 proficient) [4].

| Key Quantitative Findings | • Antiproliferative Effect: Inhibition of cell proliferation was observed from

a concentration of 8.5 μg/mL [4]. • Apoptosis Induction: Confirmed via DNA fragmentation and PARP

cleavage at tested concentrations of 2.5, 5, and 10 μg/mL over 24-48 hours [4]. • Mechanism Pathway:

Induces apoptosis primarily by activating the caspase-8 extrinsic pathway, with subsequent activation of

the executioner caspase-3 in a dose-dependent manner [4]. |

The apoptotic pathway induced by digallic acid can be visualized as follows:
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Diagram Title: Digallic Acid Induces Apoptosis via Caspase-8 Pathway

Laboratory Safety & Handling Protocols

Frequently Asked Questions

What is the first aid measure for digallic acid exposure? [1]

Eye contact: Flush immediately with large amounts of water for several minutes, holding

eyelids open. Seek immediate medical attention.
Skin contact: Rinse skin thoroughly with water. Remove contaminated clothing and seek

medical advice.
Inhalation: Move to fresh air. If breathing is difficult, administer oxygen or perform CPR by

trained personnel.
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Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.

How should digallic acid be stored? [1] Keep the container tightly sealed in a cool, well-ventilated

area. Store away from direct sunlight and ignition sources. For powdered form, storage at -20°C is

recommended.

What personal protective equipment (PPE) is required? [1] Standard laboratory PPE should be

worn, including safety goggles, protective gloves, and impervious clothing. A suitable respirator is

recommended if adequate ventilation is not guaranteed.

How should waste digallic acid and contaminated materials be disposed of? [1] All waste must be

collected and disposed of at an approved waste disposal plant in accordance with local, state, and

federal regulations. Contaminated packaging should be recycled or disposed of under the same

regulations.

Experimental Workflow for Safe Handling

The following diagram outlines a general workflow for safely handling and testing digallic acid in a

laboratory setting.
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Diagram Title: General Safe Handling Workflow for Hazardous Reagents

Key Troubleshooting Notes

Solvent Selection: If your experimental protocol involves dissolving digallic acid, carefully consider
solvent toxicity. Refer to the bio-based alternatives listed above and always consult the specific

solvent's SDS [3].
Data Gaps: The available data has gaps in specific areas like dermal irritation, mutagenicity, and

comprehensive reproductive toxicity. Always apply the precautionary principle—handle with utmost
care even if data is incomplete [1].

Environmental Caution: The extreme toxicity of digallic acid to aquatic life cannot be overstated.
Implement rigorous controls to prevent any release into drains or the environment [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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